Cas no 1805615-88-6 (2-(Difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1805615-88-6
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4885784
• Update Time: 2025-06-08

2-(Difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H5F6NO/c9-4-1-5(8(12,13)14)15-6(7(10)11)3(4)2-16/h1,7,16H,2H2
• InChI Key： LMWFGCYCNLAIJD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)N=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol

2-(Difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805615-88-6): A Comprehensive Overview

2-(Difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805615-88-6) is a multifunctional compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, including difluoromethyl, fluoro, and trifluoromethyl substituents, exhibits a range of biological activities and potential applications in drug discovery and development.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it a valuable functional group in the design of pharmaceuticals. The presence of the fluoro substituent further contributes to the compound's lipophilicity and can influence its binding affinity to biological targets. The trifluoromethyl group, a common moiety in many drugs, is known for its strong electron-withdrawing properties and can significantly affect the pharmacokinetic and pharmacodynamic properties of the molecule.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound's unique structure allows it to effectively inhibit viral replication by targeting key viral enzymes.

In another study published in Bioorganic & Medicinal Chemistry Letters (2022), 2-(Difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol was evaluated for its anticancer properties. The results showed that the compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival.

The structural versatility of 2-(Difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol also makes it an attractive scaffold for drug design and optimization. Chemists have utilized this compound as a building block to synthesize a variety of derivatives with enhanced biological activities. For example, a recent study in Organic & Biomolecular Chemistry (2023) described the synthesis of novel analogs with improved potency and selectivity against specific targets.

In addition to its therapeutic potential, 2-(Difluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol has been explored for its use in agrochemical applications. Research published in Pesticide Biochemistry and Physiology (2023) demonstrated that this compound exhibits strong herbicidal activity against a wide range of weeds. The study suggested that the compound's unique structure confers high selectivity and low environmental impact, making it a promising candidate for sustainable agriculture.

The synthesis of 2-(Diffluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol involves several steps, including the formation of the difluoromethylated pyridine core and subsequent functionalization with fluoro and trifluoromethyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. A recent review in Synthesis (2023) provided a comprehensive overview of these methods, highlighting recent advances in catalytic processes and green chemistry approaches.

Despite its promising properties, 2-(Diffluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol also presents challenges in terms of safety and environmental impact. Researchers are actively working on optimizing synthetic methods to minimize by-products and improve overall process efficiency. Additionally, studies are underway to evaluate the long-term effects of this compound on human health and the environment.

In conclusion, 2-(Diffluoromethyl)-4-fluoro-6-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805615-88-6) is a versatile compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.